Cas no 25564-57-2 (4-Decanol, 2-methyl-)
4-Decanol, 2-methyl- structure
Product Name:4-Decanol, 2-methyl-
CAS No:25564-57-2
MF:C11H24O
MW:172.307663917542
CID:2931781
Update Time:2022-07-26
4-Decanol, 2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Decanol, 2-methyl-
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- Inchi: 1S/C11H24O/c1-4-5-6-7-8-11(12)9-10(2)3/h10-12H,4-9H2,1-3H3
- InChI Key: RNUHLKAUFLEEDJ-UHFFFAOYSA-N
- SMILES: CC(C)CC(O)CCCCCC
Computed Properties
- Exact Mass: 172.183
- Monoisotopic Mass: 172.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 89
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
4-Decanol, 2-methyl- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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